Cas no 211366-30-2 (1,5-Naphthalenedisulfonic acid tetrahydrate)

• Product Name: 1,5-Naphthalenedisulfonic acid tetrahydrate
• CAS No: 211366-30-2
• MF: C₁₀H₁₆O₁₀S₂
• MW: 360.358041763306
• MDL: MFCD28167991
• CID: 66848
• PubChem ID: 24856706
• Update Time: 2025-11-02

1,5-Naphthalenedisulfonic acid tetrahydrate Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedisulfonic acid tetrahydrate
• Armstrong's acid
• naphthalene-1,5-disulfonic acid,tetrahydrate
• 1,5-Disulphonaphthalene tetrahydrate
• 1,5-Naphthalenedisulfonic acid hydrate
• Armstrong’s acid
• Armstrong's acid tetrahydrate
• naphthalene-1,5-disulfonic acid tetrahydrate
• 1,5-Naphthalenedisulfonic acid, tetrahydrate
• KSC201O5T
• ZLBLYGIIADHDKG-UHFFFAOYSA-N
• C10H16O10S2
• OR54356
• TRA0087215
• AK159124
• AB0012092
• naphthalene 1,5-disulfonic acid tetrahydrate
• 1,5-Naphthalenedisulfonic acid, hydrate (1:4)
• MFCD00149265
• naphthalene-1,5-disulfonic acid;tetrahydrate
• E76676
• 1,5-naphthalenedisulphonic acid tetrahydrate
• 1,5-Naphthalenedisulfonic acid tetrahydrate, 97%
• Naphthalene-1,5-disulfonic acid--water (1/4)
• DTXSID30692957
• 211366-30-2
• J-013873
• AS-12532
• CS-W009787
• naphthalene-1,5-disulfonicacidtetrahydrate
• AKOS024462869
• FT-0657996
• A815158
• DB-126762

• MDL： MFCD28167991
• Inchi： 1S/C10H8O6S2.4H2O/c11-17(12,13)9-5-1-3-7-8(9)4-2-6-10(7)18(14,15)16;;;;/h1-6H,(H,11,12,13)(H,14,15,16);4*1H2
• InChI Key： ZLBLYGIIADHDKG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC2=1)S(=O)(=O)O)(=O)(=O)O.O.O.O.O

Computed Properties

• Exact Mass: 360.01800
• Monoisotopic Mass: 360.01848905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 130

Experimental Properties

• Color/Form: No data available
• Melting Point: 163.3°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 162.42000
• LogP: 3.23760
• Vapor Pressure: No data available

1,5-Naphthalenedisulfonic acid tetrahydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2585 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 1,5-Naphthalenedisulfonic acid tetrahydrate

Recent Advances in the Study of 1,5-Naphthalenedisulfonic Acid Tetrahydrate (CAS: 211366-30-2) in Chemical Biology and Pharmaceutical Research

1,5-Naphthalenedisulfonic acid tetrahydrate (CAS: 211366-30-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its sulfonic acid groups and naphthalene backbone, serves as a critical intermediate in the synthesis of various bioactive molecules and materials. Recent studies have explored its role in drug delivery systems, catalytic processes, and as a building block for supramolecular chemistry. The unique physicochemical properties of 1,5-naphthalenedisulfonic acid tetrahydrate, including its high solubility in water and ability to form stable complexes, make it a valuable candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the potential of 1,5-naphthalenedisulfonic acid tetrahydrate as a scaffold for designing novel kinase inhibitors. Researchers utilized computational modeling and high-throughput screening to identify derivatives of this compound that exhibit selective inhibition against specific kinase targets implicated in cancer progression. The study reported promising in vitro results, with several derivatives showing nanomolar affinity for target kinases and minimal off-target effects. These findings suggest that 1,5-naphthalenedisulfonic acid tetrahydrate could serve as a foundation for developing next-generation kinase inhibitors with improved specificity and efficacy.

In addition to its pharmaceutical applications, 1,5-naphthalenedisulfonic acid tetrahydrate has been investigated for its role in environmental chemistry. A 2024 paper in Environmental Science & Technology demonstrated its effectiveness as a chelating agent for heavy metal removal from contaminated water. The study revealed that the compound's sulfonic acid groups facilitate the formation of stable complexes with heavy metals such as lead and cadmium, enabling efficient sequestration. This research opens new avenues for using 1,5-naphthalenedisulfonic acid tetrahydrate in environmental remediation, particularly in areas affected by industrial pollution.

Another notable advancement involves the use of 1,5-naphthalenedisulfonic acid tetrahydrate in nanotechnology. Researchers have successfully incorporated this compound into the design of nanostructured materials with enhanced catalytic properties. For instance, a 2023 study in ACS Nano reported the synthesis of metal-organic frameworks (MOFs) using 1,5-naphthalenedisulfonic acid tetrahydrate as a linker. These MOFs exhibited exceptional stability and catalytic activity in hydrogenation reactions, highlighting their potential for industrial applications. The study underscores the versatility of 1,5-naphthalenedisulfonic acid tetrahydrate in materials science and its ability to contribute to the development of advanced functional materials.

Despite these promising developments, challenges remain in the large-scale production and application of 1,5-naphthalenedisulfonic acid tetrahydrate. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential. Future research should focus on optimizing synthetic routes, exploring new applications, and conducting comprehensive toxicity studies to ensure safe usage. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the commercialization of 1,5-naphthalenedisulfonic acid tetrahydrate-based technologies.

In conclusion, 1,5-naphthalenedisulfonic acid tetrahydrate (CAS: 211366-30-2) represents a multifaceted compound with significant potential in chemical biology, pharmaceuticals, environmental science, and nanotechnology. Recent studies have elucidated its diverse applications and underscored the need for further research to unlock its full capabilities. As the scientific community continues to explore this compound, it is poised to play an increasingly important role in addressing some of the most pressing challenges in science and technology.